Cas no 2089245-23-6 ((2R)-1-amino-3,3-dimethylbutan-2-ol hydrochloride)

• Product Name: (2R)-1-amino-3,3-dimethylbutan-2-ol hydrochloride
• CAS No: 2089245-23-6
• MF: C₆H₁₆ClNO
• MW: 153.650341033936
• CID: 4636179
• Update Time: 2025-05-25

(2R)-1-amino-3,3-dimethylbutan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R)-1-amino-3,3-dimethylbutan-2-ol hydrochloride
• (R)-1-Amino-3,3-dimethylbutan-2-ol hydrochloride

• Inchi： 1S/C6H15NO.ClH/c1-6(2,3)5(8)4-7;/h5,8H,4,7H2,1-3H3;1H/t5-;/m0./s1
• InChI Key： LLQYKTKSFRTTJA-JEDNCBNOSA-N
• SMILES： [C@H](O)(CN)C(C)(C)C.Cl

Additional information on (2R)-1-amino-3,3-dimethylbutan-2-ol hydrochloride

(2R)-1-Amino-3,3-Dimethylbutan-2-Ol Hydrochloride: A Comprehensive Overview

The compound with CAS No. 2089245-23-6, commonly referred to as (2R)-1-amino-3,3-dimethylbutan-2-ol hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound is a chiral derivative of amino alcohol, which has garnered attention due to its potential applications in drug development and as a building block in organic synthesis. The molecule's structure features a secondary alcohol group and an amino group, making it a versatile compound with unique chemical properties.

Recent studies have highlighted the importance of (2R)-1-amino-3,3-dimethylbutan-2-ol hydrochloride in the synthesis of bioactive compounds. Its chiral center at the second carbon atom provides an opportunity for enantioselective synthesis, which is crucial in the development of pharmaceutical agents. The hydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility in aqueous solutions, making it easier to handle and process in laboratory settings.

One of the most promising applications of this compound is in the field of peptide synthesis. The amino alcohol moiety can serve as a precursor for the synthesis of amino acids and their derivatives, which are essential components in biologically active molecules. Researchers have explored its use in solid-phase peptide synthesis (SPPS), where it has demonstrated high efficiency and selectivity. This has led to its adoption in the production of complex peptide structures with potential therapeutic applications.

In addition to its role in peptide synthesis, (2R)-1-amino-3,3-dimethylbutan-2-ol hydrochloride has been investigated for its potential as a chiral catalyst in asymmetric catalysis. Its ability to induce enantioselectivity in various reactions has made it a valuable tool in the creation of enantiopure compounds, which are critical in drug discovery and development. Recent advancements in catalytic asymmetric synthesis have further underscored its utility in this domain.

The compound's structural versatility also extends to its use as a building block in the construction of complex natural products. Its ability to participate in various organic reactions, such as nucleophilic substitutions and condensations, has enabled chemists to incorporate it into the synthesis of diverse molecules with intricate architectures. This has contributed significantly to the advancement of total synthesis efforts for bioactive natural products.

Furthermore, (2R)-1-amino-3,3-dimethylbutan-2-ol hydrochloride has been studied for its pharmacokinetic properties. Research indicates that it exhibits favorable absorption and distribution profiles, making it a suitable candidate for drug delivery systems. Its stability under physiological conditions and ability to cross cellular membranes have positioned it as a promising agent for targeted drug delivery applications.

Recent breakthroughs in computational chemistry have also facilitated a deeper understanding of this compound's molecular interactions. Advanced molecular modeling techniques have provided insights into its binding affinities with various biological targets, paving the way for rational drug design strategies. These computational studies have complemented experimental findings, enhancing our ability to predict and optimize the compound's biological activity.

In conclusion, (2R)-1-amino-3,3-dimethylbutan-2-ol hydrochloride is a multifaceted compound with significant implications across various domains of chemical research. Its role as a key intermediate in organic synthesis, coupled with its potential applications in pharmacology and catalysis, underscores its importance as a valuable tool for scientists and researchers. As ongoing studies continue to unravel its full potential, this compound is poised to make further contributions to the advancement of chemical science and medicine.